Cas no 294861-48-6 (2-(2,5-dichlorophenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid)

• Product Name: 2-(2,5-dichlorophenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• CAS No: 294861-48-6
• MF: C₁₅H₇Cl₂NO₄
• MW: 336.126382112503
• MDL: MFCD00406016
• CID: 3065011
• PubChem ID: 690221
• Update Time: 2025-10-23

2-(2,5-dichlorophenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dichlorophenyl)-1,3-dioxoisoindoline-5-carboxylic acid
• 2-(2,5-dichlorophenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• LS-03644
• 2-(2,5-dichlorophenyl)-1,3-dioxoisoindoline-5-carboxylicacid
• Oprea1_241090
• ALBB-010659
• 294861-48-6
• AKOS000747937
• Z57124707
• SB64836
• STK267701
• 2-(2,5-dichlorophenyl)-1,3-dioxoisoindole-5-carboxylic acid
• EN300-30982
• 1H-isoindole-5-carboxylic acid, 2-(2,5-dichlorophenyl)-2,3-dihydro-1,3-dioxo-
• F0722-0930
• 102-724-3
• MFCD00406016
• 2-(2,5-DICHLOROPHENYL)-1,3-DIOXO-5-ISOINDOLINECARBOXYLIC ACID
• Oprea1_635483
• AT29810
• CS-0215918

• MDL： MFCD00406016
• Inchi： 1S/C15H7Cl2NO4/c16-8-2-4-11(17)12(6-8)18-13(19)9-3-1-7(15(21)22)5-10(9)14(18)20/h1-6H,(H,21,22)
• InChI Key： RPULTEWMPQHULS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N1C(C2C=CC(C(=O)O)=CC=2C1=O)=O)Cl

Computed Properties

• Exact Mass: 334.9752131Da
• Monoisotopic Mass: 334.9752131Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.7Ų

2-(2,5-dichlorophenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(2,5-dichlorophenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid

2-(2,5-Dichlorophenyl)-1,3-Dioxo-2,3-Dihydro-1H-Isoindole-5-Carboxylic Acid: A Comprehensive Overview

The compound 2-(2,5-dichlorophenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS No. 294861-48-6) is a highly specialized organic molecule with significant potential in various fields of chemistry and material science. This compound is characterized by its unique structural features, which include a dichlorophenyl group attached to an isoindole ring system. The isoindole moiety is further substituted with a carboxylic acid group at the 5-position, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of isoindole derivatives in drug discovery and materials science. The presence of the dichlorophenyl group introduces electronic and steric effects that can significantly influence the compound's reactivity and biological activity. Researchers have explored the use of this compound in designing novel pharmaceutical agents, particularly in the development of antitumor agents and anti-inflammatory drugs. The carboxylic acid functionality provides additional sites for functionalization, enabling the creation of bioactive molecules with enhanced pharmacokinetic properties.

In the realm of materials science, 2-(2,5-dichlorophenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid has shown promise as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. Its rigid isoindole core contributes to stability and planarity, which are critical for applications in organic electronics. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, making it more accessible for large-scale applications.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Key steps often include Friedel-Crafts alkylation or acylation followed by oxidation or cyclization reactions. The use of modern catalytic systems has further enhanced the efficiency of these processes, aligning with green chemistry principles.

From an environmental perspective, understanding the degradation pathways of 2-(2,5-dichlorophenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid is crucial for assessing its impact on ecosystems. Studies have shown that this compound undergoes hydrolytic cleavage under specific conditions, leading to the formation of less complex byproducts. These findings are essential for developing sustainable industrial practices and minimizing environmental risks associated with its production and use.

In conclusion, 2-(2,5-dichlorophenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS No. 294861-48-6) stands out as a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in areas ranging from drug discovery to advanced materials science.